Cas no 895458-45-4 (N-(furan-2-yl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(furan-2-yl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 895458-45-4
• MF: C₁₆H₁₄N₄O₂S
• MW: 326.372961521149
• CID: 5964310
• PubChem ID: 7254188
• Update Time: 2025-10-24

N-(furan-2-yl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide
• N-(furan-2-ylmethyl)-2-(6-pyridin-2-ylpyridazin-3-yl)sulfanylacetamide
• F2531-0038
• 895458-45-4
• N-[(furan-2-yl)methyl]-2-{[6-(pyridin-2-yl)pyridazin-3-yl]sulfanyl}acetamide
• N-(furan-2-ylmethyl)-2-((6-(pyridin-2-yl)pyridazin-3-yl)thio)acetamide
• AKOS024657052

• Inchi： 1S/C16H14N4O2S/c21-15(18-10-12-4-3-9-22-12)11-23-16-7-6-14(19-20-16)13-5-1-2-8-17-13/h1-9H,10-11H2,(H,18,21)
• InChI Key： BCPZEQWGDIVGJY-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)CSC1=NN=C(C2=NC=CC=C2)C=C1

Computed Properties

• Exact Mass: 326.08374688g/mol
• Monoisotopic Mass: 326.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on N-(furan-2-yl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide

N-(furan-2-yl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide: A Comprehensive Overview

The compound N-(furan-2-yl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 895458-45-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its complex structure, has garnered attention due to its unique properties and promising applications. Recent studies have highlighted its role in drug discovery, material synthesis, and catalytic processes, making it a subject of interest for researchers worldwide.

The molecular structure of N-(furan-2-yl)methyl and the 6-(pyridin-2-yl)pyridazin moieties contribute to its distinctive chemical behavior. The furan ring, known for its aromaticity and reactivity, plays a crucial role in stabilizing the molecule's electronic configuration. Similarly, the pyridazine ring system introduces additional conjugation and electron-withdrawing effects, enhancing the compound's versatility. The sulfur atom in the sulfanyl group further modulates the molecule's reactivity, making it a valuable component in various chemical reactions.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of N-(furan-2-yl)methyl derivatives with unprecedented accuracy. These studies have revealed that the compound exhibits exceptional stability under thermal and oxidative conditions, making it suitable for high-performance applications. Furthermore, its ability to form stable complexes with metal ions has opened new avenues in catalysis and coordination chemistry.

In the realm of drug discovery, N-(furan-2-yllmethyl compounds have shown potential as inhibitors of key enzymes involved in metabolic disorders. For instance, studies published in 2023 demonstrated that this compound can effectively inhibit the activity of certain kinases, paving the way for novel therapeutic strategies. Its ability to cross cellular membranes and interact with target proteins makes it a promising candidate for drug development.

The synthesis of N-(furan-yllmethyl derivatives has also been optimized through green chemistry approaches. Researchers have developed environmentally friendly methods to synthesize this compound using renewable resources and energy-efficient techniques. These advancements not only reduce the environmental footprint but also enhance the scalability of production processes.

From a materials science perspective, 6-(pyridin-yllpyridazin derivatives have been explored for their potential in organic electronics. Their ability to form self-assembled monolayers and exhibit semiconducting properties makes them ideal candidates for use in thin-film transistors and light-emitting diodes (LEDs). Recent breakthroughs in this area have demonstrated improved device performance when incorporating this compound into electronic architectures.

In conclusion, N-(furan-yllmethyl derivatives like CAS No. 895458-yll4 are at the forefront of modern chemical research. Their unique structural features, coupled with advancements in synthetic and computational techniques, position them as versatile tools for addressing challenges across multiple disciplines. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions in medicine, electronics, and beyond.